Cas no 4196-96-7 ( )

  Properties

Names and Identifiers

• 1-(furan-2-yl)-5-methylhex-1-en-3-one
• DTXSID40294648
• 1-(2-furanyl)-5-methyl-1-hexen-3-one
• 4196-96-7

• InChIKey： ARPBBWPSIYPLJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-9(2)8-10(12)5-6-11-4-3-7-13-11/h3-7,9H,8H2,1-2H3
• SMILES： CC(C)CC(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21